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Compound of Interest

Compound Name: A-987306

Cat. No.: B560269 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
A-987306 is a potent and selective antagonist of the histamine H4 receptor (H4R), a key player

in inflammatory and immune responses. Proper solubilization of this compound is critical for

accurate and reproducible experimental results in both in vitro and in vivo settings. This

document provides detailed application notes and protocols for the solubilization and

preparation of A-987306 for laboratory use.

Chemical and Physical Properties of A-987306
A summary of the key chemical and physical properties of A-987306 is presented in the table

below. This information is essential for calculating molar concentrations and preparing stock

solutions.
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Property Value

Chemical Name

(±)-(7aR,11aR)-5,6,7a,8,9,10,11,11a-

Octahydro-4-(1-piperazinyl)-benzofuran[2,3-

h]quinazolin-2-amine

Molecular Formula C₁₈H₂₅N₅O

Molecular Weight 327.42 g/mol

CAS Number 1082954-71-9

Purity ≥98%

Storage Store at -20°C

Histamine H4 Receptor Signaling Pathway
A-987306 exerts its effects by antagonizing the histamine H4 receptor, a G protein-coupled

receptor (GPCR). The H4 receptor is primarily coupled to the Gαi/o subunit of the

heterotrimeric G protein. Activation of this pathway leads to the inhibition of adenylyl cyclase,

resulting in decreased intracellular cyclic AMP (cAMP) levels. Downstream effects also include

the modulation of the mitogen-activated protein kinase (MAPK) cascade and the mobilization of

intracellular calcium.[1][2][3][4]
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Preparation

Experiment

Analysis

Prepare A-987306 Formulation

Administer A-987306 or Vehicle

Acclimatize and Prepare Animals

Apply Experimental Stimulus
(e.g., inflammatory agent)

Pre-treatment

Observe and Collect Data

Analyze Data

Draw Conclusions
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Intraperitoneal (IP) Injection

Oral Gavage

Restrain Animal Locate Injection Site
(Lower Right Quadrant) Inject at 30-45° Angle Observe Animal Post-Injection

Restrain Animal Measure Gavage Tube Length Insert Tube into Esophagus Administer Solution Slowly Observe Animal Post-Administration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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